Cas no 1239319-91-5 (tert-Butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate)

• Product Name: tert-Butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate
• CAS No: 1239319-91-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD18073249
• CID: 839239
• PubChem ID: 69669842
• Update Time: 2025-10-29

tert-Butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate
• 2-hydroxy-6-Azaspiro[3.4]octane-6-carboxylic acid 1,1-dimethylethyl ester
• 6-Azaspiro[3.4]octane-6-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester
• 6-Boc-2-hydroxy-6-aza-spiro[3.4]octane
• N-BOC-6-azaspiro[3.4]octan-2-ol
• 6-N-Boc-2-hydroxy-6-aza-spiro[3.4]octane
• AKOS016004990
• SCHEMBL6114742
• 2922450-56-2
• TERT-BUTYL (2S,4R)-2-HYDROXY-6-AZASPIRO[3.4]OCTANE-6-CARBOXYLATE
• tert-butyl (2r,4s)-2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate
• 6-Boc-6-azaspiro[3.4]octan-2-ol
• TERT-BUTYL CIS-2-HYDROXY-6-AZASPIRO[3.4]OCTANE-6-CARBOXYLATE
• F93493
• PB16742
• EN300-268830
• DTXSID50741092
• DA-26117
• MFCD18073249
• CS-W022990
• 2413898-98-1
• Tert-butyl 2-hydroxy-6-aza-spiro[3.4]octane-6-carboxylate
• SY098650
• AS-30921
• KAVBYCOMZDNOFX-UHFFFAOYSA-N
• EN300-7473366
• 1239319-91-5
• F98140

• MDL： MFCD18073249
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-5-4-12(8-13)6-9(14)7-12/h9,14H,4-8H2,1-3H3
• InChI Key： KAVBYCOMZDNOFX-UHFFFAOYSA-N
• SMILES： OC1CC2(CN(C(=O)OC(C)(C)C)CC2)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 338 ºC
• Flash Point: 156 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate

tert-Butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate (CAS No: 1239319-91-5) - A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound tert-butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate, identified by its CAS number 1239319-91-5, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical innovation. This spirocyclic structure, characterized by a unique arrangement of heterocyclic and alkyl substituents, has garnered attention for its versatile applications in drug design and molecular recognition. The presence of both hydroxyl and azaspiro moieties imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed an increasing demand for innovative compounds that exhibit high selectivity and efficacy. The tert-butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate molecule, with its intricate spirocyclic core, has emerged as a promising scaffold for developing novel therapeutic agents. Its unique structural features allow for precise modifications, enabling researchers to tailor its pharmacological properties to target specific biological pathways.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. The azaspiro ring system provides a rigid framework that can interact with biological targets in a highly specific manner. This has led to investigations into its role as a modulator of enzymes involved in inflammatory responses, neurodegenerative diseases, and metabolic disorders. Preliminary studies have suggested that derivatives of tert-butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate may exhibit inhibitory effects on key enzymes such as COX-2 and PDE4, which are implicated in various pathological conditions.

The hydroxyl group attached to the spirocyclic structure further enhances the compound's versatility. This functional moiety can participate in hydrogen bonding interactions, making it an excellent candidate for designing molecules that interact with protein surfaces. Such interactions are crucial for developing high-affinity binders for therapeutic applications. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to optimize binding affinities and reduce off-target effects.

Recent advances in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of tert-butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate. Molecular modeling studies have revealed insights into its binding mode with various biological targets, facilitating the design of more effective derivatives. These computational approaches have been particularly valuable in identifying potential lead compounds for further optimization.

In the context of drug development, the synthesis of analogs of tert-butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate has been a focus of considerable interest. Researchers have explored various synthetic strategies to introduce additional functional groups or modify existing ones while maintaining the core spirocyclic structure. These efforts have resulted in a library of compounds with diverse pharmacological profiles, some of which have shown promising results in preclinical studies.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural motifs have also been explored in materials science and chemical biology. For instance, the spirocyclic core can serve as a scaffold for designing molecules that interact with DNA or RNA, making it relevant for applications in gene therapy and molecular diagnostics. Additionally, its ability to form stable complexes with other molecules has led to investigations into its use as a ligand in supramolecular chemistry.

The growing interest in this compound has also spurred collaborations between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are hopeful to uncover new therapeutic opportunities for tert-butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate.

In conclusion, the compound tert-butyl 2-hydroxy-6-azaspiro[3.4]octane-6-carboxylate (CAS No: 1239319-91-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile functional groups make it a valuable scaffold for developing novel therapeutic agents. With ongoing research and collaboration, this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.